Cas no 114012-40-7 (2,2-bis(chloromethyl)butanoyl chloride)

2,2-bis(chloromethyl)butanoyl chloride structure
114012-40-7 structure
Product Name:2,2-bis(chloromethyl)butanoyl chloride
CAS No:114012-40-7
MF:C6H9Cl3O
MW:203.494059324265
CID:2612137
PubChem ID:14029000
Update Time:2025-04-21

2,2-bis(chloromethyl)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,2-bis(chloromethyl)butanoyl chloride
    • 114012-40-7
    • SCHEMBL10535138
    • DTXSID90554643
    • Inchi: 1S/C6H9Cl3O/c1-2-6(3-7,4-8)5(9)10/h2-4H2,1H3
    • InChI Key: SYCZDXISDNISHW-UHFFFAOYSA-N
    • SMILES: ClCC(C(=O)Cl)(CCl)CC

Computed Properties

  • Exact Mass: 201.971898Da
  • Monoisotopic Mass: 201.971898Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

2,2-bis(chloromethyl)butanoyl chloride Related Literature

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